3-(4-Propylpiperazin-1-yl)propan-1-amine
Overview
Description
“3-(4-Propylpiperazin-1-yl)propan-1-amine” is a chemical compound with the molecular formula C10H23N3 . It is also known by the IUPAC name 3-(4-propyl-1-piperazinyl)propylamine . The compound is typically stored at room temperature and appears as a powder .
Molecular Structure Analysis
The InChI code for “3-(4-Propylpiperazin-1-yl)propan-1-amine” is 1S/C10H23N3/c1-2-5-12-7-9-13(10-8-12)6-3-4-11/h2-11H2,1H3 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
The molecular weight of “3-(4-Propylpiperazin-1-yl)propan-1-amine” is 185.31 . The compound is typically stored at temperatures between 2-8°C . .Scientific Research Applications
Chemical Synthesis and Derivative Formation
Design and Synthesis of Derivatives : The synthesis of novel derivatives from compounds similar to 3-(4-Propylpiperazin-1-yl)propan-1-amine for various applications, like acetamide derivatives designed and synthesized from related amines, with structural characterization done using NMR, IR, and MS techniques (Yang Jing, 2010).
Preparation of Amides and Antidepressants : The synthesis of new carboxylic acid amides containing an N-methylpiperazine fragment, a process relevant to the synthesis of compounds like 3-(4-Propylpiperazin-1-yl)propan-1-amine, for potential use in antidepressants (E. Koroleva et al., 2011).
Synthesis of Structurally Diverse Compounds : Using similar compounds as starting materials for different types of alkylation and ring closure reactions, leading to a diverse library of compounds (G. Roman, 2013).
Biological and Medicinal Applications
Antimicrobial and Antifungal Activity : Synthesis of novel compounds with structures similar to 3-(4-Propylpiperazin-1-yl)propan-1-amine and evaluation of their antimicrobial and antifungal activities. This includes structure-based investigations and docking studies (Devender Mandala et al., 2013).
Development of Antidepressants : Design and evaluation of derivatives for dual pharmacological profiles, potentially leading to new classes of antidepressants. This involves binding studies and functional characterizations (J. Martínez-Esparza et al., 2001).
Cancer Treatment Research : Synthesis and evaluation of derivatives for anticancer activities. Studies include analysis of structural properties and biological activity against cancer cell lines (S. M. Gomha et al., 2015).
Antibacterial and Antifungal Activities : Synthesis of novel Mannich bases and their evaluation against various bacterial and fungal strains. This area of research contributes to the development of new antimicrobial agents (Angamuthu N et al., 2021).
Safety and Hazards
properties
IUPAC Name |
3-(4-propylpiperazin-1-yl)propan-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H23N3/c1-2-5-12-7-9-13(10-8-12)6-3-4-11/h2-11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJOXCABHIQUIJR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCN(CC1)CCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H23N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20428328 | |
Record name | 3-(4-propylpiperazin-1-yl)propan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20428328 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Propylpiperazin-1-yl)propan-1-amine | |
CAS RN |
4553-24-6 | |
Record name | 3-(4-propylpiperazin-1-yl)propan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20428328 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.